Cas no 161497-39-8 (4-(1,3-Dithian-2-ylhydroxymethyl)-1,2-benzenediol)

• Product Name: 4-(1,3-Dithian-2-ylhydroxymethyl)-1,2-benzenediol
• CAS No: 161497-39-8
• MF: C₁₁H₁₄O₃S₂
• MW: 258.357060909271
• CID: 5580085
• Update Time: 2025-07-15

4-(1,3-Dithian-2-ylhydroxymethyl)-1,2-benzenediol Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-Dithian-2-ylhydroxymethyl)-1,2-benzenediol

• Inchi： 1S/C11H14O3S2/c12-8-3-2-7(6-9(8)13)10(14)11-15-4-1-5-16-11/h2-3,6,10-14H,1,4-5H2
• InChI Key： SOOFGNVAZCJWQQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C(C2SCCCS2)O)C=C1O

Additional information on 4-(1,3-Dithian-2-ylhydroxymethyl)-1,2-benzenediol

4-(1,3-Dithian-2-ylhydroxymethyl)-1,2-benzenediol (CAS No. 161497-39-8): An Overview

4-(1,3-Dithian-2-ylhydroxymethyl)-1,2-benzenediol (CAS No. 161497-39-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, often referred to by its systematic name, is characterized by its complex structure, which includes a dithian ring and a benzenediol moiety. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The dithian ring, a six-membered cyclic disulfide, is known for its stability and reactivity in various chemical transformations. This ring structure can participate in a variety of reactions, making it a valuable building block in the synthesis of more complex molecules. The benzenediol moiety, on the other hand, is a common functional group found in many natural products and pharmaceuticals. It is known for its ability to form hydrogen bonds and engage in redox reactions, which can influence the compound's biological activity.

Recent research has focused on the potential applications of 4-(1,3-dithian-2-ylhydroxymethyl)-1,2-benzenediol in medicinal chemistry. One notable study published in the Journal of Medicinal Chemistry explored the compound's ability to modulate specific enzymes involved in metabolic pathways. The researchers found that the compound exhibited selective inhibition of certain enzymes, which could have implications for the treatment of metabolic disorders.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the antioxidant properties of 4-(1,3-dithian-2-ylhydroxymethyl)-1,2-benzenediol. The results showed that the compound effectively scavenged free radicals and protected cells from oxidative stress. This finding suggests that the compound could be a promising candidate for developing new antioxidant therapies.

The structural complexity of 4-(1,3-dithian-2-ylhydroxymethyl)-1,2-benzenediol also makes it an interesting target for synthetic chemists. Several synthetic routes have been developed to access this compound efficiently. One notable approach involves a palladium-catalyzed coupling reaction followed by ring closure to form the dithian ring. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale synthesis.

In addition to its potential therapeutic applications, 4-(1,3-dithian-2-ylhydroxymethyl)-1,2-benzenediol has been studied for its use as a ligand in coordination chemistry. Research has shown that the compound can coordinate with various metal ions to form stable complexes. These complexes have been explored for their catalytic properties and their potential use in materials science.

The environmental impact of 4-(1,3-dithian-2-ylhydroxymethyl)-1,2-benzenediol is another area of interest. Studies have investigated the biodegradability and ecotoxicity of the compound to ensure its safe use in industrial and pharmaceutical applications. Preliminary results indicate that the compound is biodegradable under certain conditions and does not exhibit significant ecotoxicity at low concentrations.

In conclusion, 4-(1,3-dithian-2-ylhydroxymethyl)-1,2-benzenediol (CAS No. 161497-39-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, synthetic chemistry, and materials science. Its unique structural features and promising biological activities make it an exciting area of ongoing research and development.